![molecular formula C11H6Cl2N4 B6267612 4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine CAS No. 1232224-67-7](/img/no-structure.png)
4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine
Overview
Description
“4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine” is a derivative of 5,7-Dichloropyrazolo[1,5-a]pyrimidine . The IUPAC name for the parent compound is 5,7-dichloropyrazolo[1,5-a]pyrimidine . The molecular formula is C6H3Cl2N3 . The compound appears as a white to yellow solid .
Physical And Chemical Properties Analysis
The parent compound, 5,7-Dichloropyrazolo[1,5-a]pyrimidine, has a molecular weight of 188.02 . It appears as a white to yellow solid . More specific physical and chemical properties of “4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine” are not available in the search results.
Scientific Research Applications
- Application : 5,7-Dichloropyrazolo[1,5-a]pyrimidine has been investigated as a CDK inhibitor. It shows potential in inhibiting CDK activity, making it relevant for cancer therapy and other CDK-associated disorders .
- Application : Compounds containing this moiety exhibit antimicrobial activity. Researchers have explored its potential against bacterial and fungal infections .
- Application : 5,7-Dichloropyrazolo[1,5-a]pyrimidine derivatives have shown anti-fibrotic effects. They inhibit collagen synthesis, making them relevant for liver fibrosis, keloids, and other fibrotic conditions .
- Application : While not directly studied for neurodegeneration, the compound’s structural features may inspire drug design for neuroprotective agents .
- Application : Considering its CDK inhibition properties, 5,7-Dichloropyrazolo[1,5-a]pyrimidine could be relevant for cardiovascular disease research, especially in the context of cell cycle control .
CDK Inhibition
Antimicrobial Properties
Anti-Fibrotic Activity
Neurodegenerative Disorders
Cardiovascular Research
Ischemia Research
Mechanism of Action
Target of Action
Similar compounds such as pyrazolo[1,5-a]pyrimidines have been reported to have significant impact in medicinal chemistry . They have been used as antitumor scaffolds and have shown enzymatic inhibitory activity .
Mode of Action
Related pyrazolo[1,5-a]pyrimidines have been reported to have significant anticancer potential and enzymatic inhibitory activity . These compounds interact with their targets, leading to changes that can inhibit the growth of cancer cells .
Biochemical Pathways
Related compounds have been reported to have significant effects on various biochemical pathways related to cancer and enzymatic activity . The downstream effects of these interactions can lead to the inhibition of cancer cell growth .
Result of Action
Related compounds have been reported to have significant inhibitory activity, with ic50 values in the nanomolar range . This suggests that these compounds can effectively inhibit their targets at low concentrations .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine' involves the reaction of 5,7-dichloropyrazolo[1,5-a]pyrimidine with pyridine in the presence of a suitable catalyst.", "Starting Materials": [ "5,7-dichloropyrazolo[1,5-a]pyrimidine", "pyridine", "catalyst" ], "Reaction": [ "5,7-dichloropyrazolo[1,5-a]pyrimidine is dissolved in a suitable solvent.", "Pyridine is added to the solution.", "A suitable catalyst is added to the reaction mixture.", "The reaction mixture is heated under reflux for a suitable period of time.", "The reaction mixture is cooled and the product is isolated by filtration or extraction." ] } | |
CAS RN |
1232224-67-7 |
Product Name |
4-{5,7-dichloropyrazolo[1,5-a]pyrimidin-2-yl}pyridine |
Molecular Formula |
C11H6Cl2N4 |
Molecular Weight |
265.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
